Cas no 168759-64-6 (7-bromo-3,4-dihydro-1H-2-benzopyran-4-one)

• Product Name: 7-bromo-3,4-dihydro-1H-2-benzopyran-4-one
• CAS No: 168759-64-6
• MF: C₉H₇BrO₂
• MW: 227.054682016373
• MDL: MFCD09744073
• CID: 905084
• PubChem ID: 18686741
• Update Time: 2025-08-05

7-bromo-3,4-dihydro-1H-2-benzopyran-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromoisochroman-4-one
• 7-BROMO-4-ISOCHROMANONE
• 7-bromo-3,4-dihydro-1H-2-benzopyran-4-one
• SCHEMBL8169279
• DTXSID20595584
• ASAGKWXSKFPRQW-UHFFFAOYSA-N
• CS-0037637
• 7-Bromo-1H-2-benzopyran-4(3H)-one
• EN300-268731
• DB-024494
• AKOS016006061
• Z1269218551
• 7-BROMO-1,3-DIHYDRO-2-BENZOPYRAN-4-ONE
• 168759-64-6
• A854040
• J-519166
• SY124506
• AS-62276
• 1H-2-Benzopyran-4(3H)-one, 7-bromo-
• 7-bromo-1H-isochromen-4-one
• MFCD09744073

• MDL： MFCD09744073
• Inchi： 1S/C9H7BrO2/c10-7-1-2-8-6(3-7)4-12-5-9(8)11/h1-3H,4-5H2
• InChI Key： ASAGKWXSKFPRQW-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(COCC=2C=1)=O

Computed Properties

• Exact Mass: 225.96300
• Monoisotopic Mass: 225.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.8

Experimental Properties

• Density: 1.621
• Boiling Point: 348.7°C at 760 mmHg
• Flash Point: 164.7°C
• Refractive Index: 1.599
• PSA: 26.30000
• LogP: 2.16200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans

Additional information on 7-bromo-3,4-dihydro-1H-2-benzopyran-4-one

Introduction to 7-Bromo-3,4-Dihydro-1H-2-Benzopyran-4-one (CAS No. 168759-64-6)

7-Bromo-3,4-dihydro-1H-2-benzopyran-4-one (CAS No. 168759-64-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 7-bromo-tetrahydrochromone, is a member of the tetrahydrochromone family, which is characterized by its unique bicyclic structure and the presence of a bromine atom at the 7-position. The structural features of this compound make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 7-bromo-3,4-dihydro-1H-2-benzopyran-4-one consists of a six-membered benzene ring fused to a five-membered pyran ring, with a bromine substituent at the 7-position. This configuration imparts specific chemical and biological properties that have been extensively studied in recent years. The bromine atom plays a crucial role in modulating the compound's reactivity and selectivity, making it an attractive candidate for various medicinal applications.

In the context of medicinal chemistry, 7-bromo-3,4-dihydro-1H-2-benzopyran-4-one has been investigated for its potential as a lead compound in drug discovery. Recent studies have highlighted its ability to interact with specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, research has shown that this compound can exhibit potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and cell proliferation.

The pharmacological profile of 7-bromo-3,4-dihydro-1H-2-benzopyran-4-one has been explored in several preclinical studies. One notable study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the activity of protein kinase C (PKC), a family of enzymes that play a critical role in cellular processes such as inflammation and cancer. The selective inhibition of PKC by 7-bromo-tetrahydrochromone suggests its potential as a therapeutic agent for treating inflammatory disorders and cancer.

Beyond its enzymatic targets, 7-bromo-3,4-dihydro-1H-2-benzopyran-4-one has also shown promise in modulating receptor activity. Research conducted by a team at the University of California revealed that this compound can act as an agonist or antagonist at specific G-protein coupled receptors (GPCRs), which are important targets for drug development. The ability to modulate GPCR activity opens up new avenues for treating conditions such as cardiovascular diseases and neurological disorders.

The synthetic accessibility of 7-bromo-tetrahydrochromone is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound, allowing for large-scale synthesis and structural modifications. One common approach involves the condensation of 2-hydroxybenzaldehyde with an appropriate brominated ketone followed by cyclization and reduction steps. These synthetic methods provide researchers with the flexibility to introduce functional groups and optimize the compound's pharmacological properties.

In addition to its potential therapeutic applications, 7-bromo-tetrahydrochromone has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into cellular processes. The unique properties of 7-bromo-tetrahydrochromone, including its high affinity for specific targets and low toxicity, make it an ideal candidate for developing chemical probes that can be used in high-throughput screening assays and other experimental setups.

The safety profile of 7-bromo-tetrahydrochromone is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

In conclusion, 7-bromo-tetrahydrochromone (CAS No. 168759-64-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into the mechanisms of action and potential applications of this compound, highlighting its significance in the field of drug discovery.